Cas no 56950-66-4 (Propanamide, 2,2-dimethyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)-)

• Product Name: Propanamide, 2,2-dimethyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)-
• CAS No: 56950-66-4
• MF: C₇H₁₀N₂OS₃
• MW: 234.362097263336
• CID: 347256
• PubChem ID: 2769186
• Update Time: 2025-04-19

Propanamide, 2,2-dimethyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2,2-dimethyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)-
• 2,2-dimethyl-N-(5-sulfanylidene-1,2,4-dithiazol-3-yl)propanamide
• 2,2-dimethyl-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)propanamide
• 2,2-dimethyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)propanamide
• CHEMBL1390771
• MLS000540301
• SCHEMBL6663165
• 12K-560S
• DTXSID70377675
• SMR000125559
• N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)pivalamide
• 56950-66-4
• AKOS005080523
• HMS2280E20

• Inchi： 1S/C7H10N2OS3/c1-7(2,3)4(10)8-5-9-6(11)13-12-5/h1-3H3,(H,8,9,10,11)
• InChI Key： RUJUORNLIBPCLD-UHFFFAOYSA-N
• SMILES： S1C(=NC(=S)S1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 233.9957
• Monoisotopic Mass: 233.99552647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 41.46